(L)-N-Benzyloxycarbonyl-|A-oxo-tryptophaneamide

• IUPAC Name: benzyl N-[(2S)-1-amino-3-(1H-indol-3-yl)-1,3-dioxopropan-2-yl]carbamate
• InChI: InChI=1S/C19H17N3O4/c20-18(24)16(22-19(25)26-11-12-6-2-1-3-7-12)17(23)14-10-21-15-9-5-4-8-13(14)15/h1-10,16,21H,11H2,(H2,20,24)(H,22,25)/t16-/m0/s1
• InChI Key: DFBNEEDBMWALFX-INIZCTEOSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC(C(=O)C2=CNC3=CC=CC=C32)C(=O)N
• Isomeric SMILES: C1=CC=C(C=C1)COC(=O)N[C@@H](C(=O)C2=CNC3=CC=CC=C32)C(=O)N
• Molecular Formula: C19H17N3O4
• DSSTOX Substance ID: DTXSID10721476
• Molecular Weight: 351.4 g/mol
• CAS RN: 255371-72-3

Description

(L)-N-Benzyloxycarbonyl-|A-oxo-tryptophaneamide is an important synthetic compound used in a variety of research applications. It is a derivative of tryptophan and has been used in the synthesis of various peptides and proteins. This compound is also known as Boc-AOT and is widely used in the synthesis of peptides, proteins, and other compounds.

Scientific Research Applications

Tryptophan Derivatives in Neurotransmitter Synthesis

Tryptophan derivatives play a critical role in the synthesis of serotonin, a key neurotransmitter involved in regulating mood, sleep, and appetite. The study of tryptophan derivatives, including (L)-N-Benzyloxycarbonyl-α-oxo-tryptophaneamide, may provide insights into the biochemical pathways influencing serotonin production. This understanding can contribute to the development of therapeutic strategies for mood disorders, such as depression and anxiety (Diksic & Young, 2001).

Antioxidant Activity and Detoxification

The role of tryptophan derivatives in antioxidant activity and detoxification processes is another area of research interest. These compounds can interact with free radicals, reducing oxidative stress and potentially mitigating damage to cells and DNA. Investigating the antioxidant properties of tryptophan derivatives, including specific compounds like (L)-N-Benzyloxycarbonyl-α-oxo-tryptophaneamide, may reveal new approaches to preventing or treating diseases associated with oxidative stress (Munteanu & Apetrei, 2021).

Metabolic Pathways and Health Implications

The metabolism of tryptophan via the kynurenine pathway has significant implications for health, including its role in immune regulation and the pathogenesis of several diseases. Research into tryptophan derivatives, such as (L)-N-Benzyloxycarbonyl-α-oxo-tryptophaneamide, may help elucidate the complex interactions within this pathway, offering potential targets for therapeutic intervention in conditions like inflammation, neurodegenerative diseases, and cancer (Alberts, Owe-Larsson, & Urbanska, 2023).

Drug Development and Pharmacological Research

The pharmacological properties of tryptophan derivatives are of interest for drug development, particularly in designing compounds that can cross the blood-brain barrier or selectively target specific receptors. Research into compounds like (L)-N-Benzyloxycarbonyl-α-oxo-tryptophaneamide may contribute to the development of new drugs for neurological and psychiatric disorders, highlighting the importance of understanding their bioactivity and interaction with biological systems (Tittarelli, Mannocchi, Pantano, & Romolo, 2014).